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Compound of Interest

Compound Name: Smurf1-IN-1

Cat. No.: B8382973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the specificity of the inhibitor Smurf1-IN-1 for its

target, Smad Ubiquitination Regulatory Factor 1 (Smurf1), against other potential inhibitors.

The information presented is intended to aid researchers in selecting the most appropriate tool

for their studies of Smurf1-mediated signaling pathways.

Data Presentation: Comparison of Smurf1 Inhibitors
The following table summarizes the available quantitative data for Smurf1-IN-1 and alternative

Smurf1 inhibitors. Direct comparison of potency and specificity is facilitated by the presentation

of half-maximal inhibitory concentrations (IC50) against Smurf1 and its closely related homolog,

Smurf2.
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Inhibitor Target IC50 (nM) Specificity Notes

Smurf1-IN-1 Smurf1 92[1][2]

Data on inhibition of

Smurf2 and other E3

ligases is not readily

available.

Smurf1 inhibitor 1 Smurf1 230

Does not inhibit the

closely related Smurf2

ligase, nor other E3

ligases such as

WWP1 and Nedd4-1.

Smurf1 modulator-1 Smurf1 180

Specificity profile

against other E3

ligases has not been

detailed in available

literature.

Celastrol Smurf1

Reported as a Smurf1

inhibitor, but direct

enzymatic IC50

values are not

available. IC50 values

in various cancer cell

lines range from 0.21

µM to 6.21 µM.

Broad-acting

compound with

multiple reported

targets.

(-)-Epigallocatechin

Gallate (EGCG)
Smurf1

Reported as a Smurf1

inhibitor, but direct

enzymatic IC50

values are not

available. IC50 values

in cancer cell lines are

in the micromolar

range.

Known to have

multiple biological

targets.

Luteolin Smurf1 Reported as a Smurf1

inhibitor, but direct

enzymatic IC50

A flavonoid with a

wide range of

biological activities.
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values are not

available. IC50 values

in various cell-based

assays are in the

micromolar range.

Smurf1 Signaling Pathway
Smurf1 is a HECT-type E3 ubiquitin ligase that plays a critical role in various cellular processes

by targeting specific substrate proteins for ubiquitination and subsequent proteasomal

degradation.[3] It is a key negative regulator of the Transforming Growth Factor-beta (TGF-β)

and Bone Morphogenetic Protein (BMP) signaling pathways.[3] Smurf1 contains a C2 domain,

two WW domains for substrate recognition, and a catalytic HECT domain.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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